Cas no 921-40-4 (N-Acetyl-3-fluoro-neuraminic acid sodium)

• Product Name: N-Acetyl-3-fluoro-neuraminic acid sodium
• CAS No: 921-40-4
• MF: C₁₁H₁₈FNO₉
• MW: 327.26032781601
• CID: 806243
• PubChem ID: 150864
• Update Time: 2025-06-08

N-Acetyl-3-fluoro-neuraminic acid sodium Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-galacto-2-Nonulosonicacid, 5-(acetylamino)-3,5-dideoxy-3-fluoro-, (3x)-
• (2R,4R,5R,6R)-5-acetamido-3-fluoro-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• 3-fluoro-N-acetylneuraminic acid
• D-erythro-L-gluco(or D-erythro-L-manno)-Nonulosonic acid, 5-acetamido-3,5-dideoxy-3-fluoro-
• DTXSID10919371
• 3,5-Dideoxy-3-fluoro-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid
• 3-Fluoro-neuac
• 5-Acetamido-5-deoxy-3-fluoro-D-erythro-L-gluco-2-nonulopyranosonic acid
• 5-Acetamido-3,5-dideoxy-3-fluoro-D-erythro-L-gluco(or D-erythro-L-manno)-nonulosonic acid
• 921-40-4
• SCHEMBL935258
• N-Acetyl-3-fluoro-neuraminic acid sodium

• Inchi： 1S/C11H18FNO9/c1-3(15)13-5-7(18)9(12)11(21,10(19)20)22-8(5)6(17)4(16)2-14/h4-9,14,16-18,21H,2H2,1H3,(H,13,15)(H,19,20)/t4-,5-,6-,7-,8-,9?,11+/m1/s1
• InChI Key： ALJLGESFXXDPKH-GPBUIYQJSA-N
• SMILES： FC1[C@](C(=O)O)(O)O[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H]1O)NC(C)=O

Computed Properties

• Exact Mass: 327.096559
• Monoisotopic Mass: 327.096559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.4
• Topological Polar Surface Area: 177

Experimental Properties

• Density: 1.68
• Boiling Point: 813.9°Cat760mmHg
• Flash Point: 446°C
• Refractive Index: 1.594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on N-Acetyl-3-fluoro-neuraminic acid sodium

N-Acetyl-3-fluoro-neuraminic acid sodium (CAS No. 921-40-4): A Comprehensive Overview

N-Acetyl-3-fluoro-neuraminic acid sodium (CAS No. 921-40-4) is a synthetic derivative of sialic acid, a crucial component in various biological processes. This compound has gained significant attention in recent years due to its potential applications in the fields of medicinal chemistry and biotechnology. In this comprehensive overview, we will delve into the chemical structure, biological significance, and current research advancements of N-Acetyl-3-fluoro-neuraminic acid sodium.

Chemical Structure and Properties: N-Acetyl-3-fluoro-neuraminic acid sodium is a modified form of sialic acid, characterized by the presence of a fluorine atom at the C-3 position. The chemical formula is C11H17FNNaO8, and it has a molecular weight of approximately 332.25 g/mol. The introduction of the fluorine atom significantly alters the physicochemical properties of the molecule, making it more stable and less susceptible to enzymatic degradation compared to its natural counterpart.

Biological Significance: Sialic acids are essential components of glycoproteins and glycolipids found on the surface of mammalian cells. They play critical roles in cell recognition, adhesion, and signaling processes. The fluorinated derivative, N-Acetyl-3-fluoro-neuraminic acid sodium, has been studied for its potential to modulate these biological functions. Research has shown that this compound can interfere with the binding of pathogens to host cells, thereby inhibiting viral and bacterial infections.

Applications in Medicinal Chemistry: One of the most promising applications of N-Acetyl-3-fluoro-neuraminic acid sodium is in the development of antiviral agents. Studies have demonstrated that this compound can effectively inhibit the replication of influenza viruses by blocking the interaction between viral hemagglutinin and host cell receptors. This property makes it a valuable candidate for the treatment and prevention of influenza infections.

Recent Research Advancements: Recent advancements in the field have further expanded our understanding of N-Acetyl-3-fluoro-neuraminic acid sodium. A study published in the Journal of Medicinal Chemistry (2022) reported that this compound exhibits potent antiviral activity against a broad range of influenza strains, including those resistant to existing antiviral drugs. Additionally, research conducted at the University of California (2021) explored the use of N-Acetyl-3-fluoro-neuraminic acid sodium as a therapeutic agent for bacterial infections, particularly those caused by multidrug-resistant strains.

Synthetic Methods and Production: The synthesis of N-Acetyl-3-fluoro-neuraminic acid sodium involves several steps, including the fluorination of sialic acid precursors and subsequent acetylation reactions. Various synthetic routes have been developed to optimize yield and purity. One notable method involves the use of selective fluorination reagents such as Selectfluor™, which allows for precise control over the fluorination process.

Clinical Trials and Safety Profile: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of N-Acetyl-3-fluoro-neuraminic acid sodium in humans. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties and potential side effects. Preliminary data suggest that this compound is well-tolerated at therapeutic doses, with minimal adverse reactions observed.

Future Perspectives: The future outlook for N-Acetyl-3-fluoro-neuraminic acid sodium is highly promising. Ongoing research aims to explore its potential applications in other areas, such as cancer therapy and autoimmune diseases. Additionally, efforts are being made to develop more efficient synthetic methods to facilitate large-scale production for clinical use.

In conclusion, N-Acetyl-3-fluoro-neuraminic acid sodium (CAS No. 921-40-4) represents a significant advancement in the field of medicinal chemistry and biotechnology. Its unique chemical structure and biological properties make it a valuable tool for addressing various health challenges. As research continues to uncover new insights into its mechanisms of action, we can expect this compound to play an increasingly important role in future therapeutic strategies.